Cas no 2229415-92-1 (4-(2-methyloxolan-3-yl)pyrrolidin-2-one)

• Product Name: 4-(2-methyloxolan-3-yl)pyrrolidin-2-one
• CAS No: 2229415-92-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6557881
• PubChem ID: 165673199
• Update Time: 2025-10-28

4-(2-methyloxolan-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyloxolan-3-yl)pyrrolidin-2-one
• EN300-1796797
• 2229415-92-1

• Inchi： 1S/C9H15NO2/c1-6-8(2-3-12-6)7-4-9(11)10-5-7/h6-8H,2-5H2,1H3,(H,10,11)
• InChI Key： ZAKKBJYUCGALKT-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C1CC(NC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(2-methyloxolan-3-yl)pyrrolidin-2-one

4-(2-Methyloxolan-3-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound 4-(2-methyloxolan-3-yl)pyrrolidin-2-one, identified by the CAS number 2229415-92-1, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of cyclic ketones, specifically pyrrolidinones, which are known for their stability and versatility in various chemical reactions. The structure of this molecule consists of a pyrrolidinone ring fused with a substituted oxolane (tetrahydrofuran) moiety, introducing unique electronic and steric properties that make it highly valuable in both academic and industrial settings.

Recent studies have highlighted the potential of 4-(2-methyloxolan-3-yl)pyrrolidin-2-one in drug discovery and development. Its ability to act as a bioisostere for other functional groups has made it a promising candidate in medicinal chemistry. For instance, researchers have explored its role as a scaffold for designing inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also gained attention in the field of materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal building block for constructing supramolecular assemblies and functional polymers. Recent advancements in polymer chemistry have demonstrated the use of 4-(2-methyloxolan-3-yl)pyrrolidin-2-one as a monomer for synthesizing stimuli-responsive materials, which can find applications in sensors, drug delivery systems, and adaptive coatings.

The synthesis of CAS No. 2229415-92-1 involves a multi-step process that typically begins with the preparation of the oxolane ring followed by its coupling with the pyrrolidinone moiety. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency and scalability of this process. These advancements have not only reduced production costs but also minimized environmental impact, aligning with current trends toward sustainable chemistry.

From an analytical standpoint, the characterization of 4-(2-methyloxolan-3-yl)pyrrolidin-2-one has been enhanced by the use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools provide detailed insights into the molecular structure and purity, ensuring high-quality standards for both research and commercial purposes.

In conclusion, 4-(2-methyloxolan-3-yl)pyrrolidin-2-one, CAS No. 2229415-92-1, stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in future innovations within pharmaceuticals, materials science, and beyond.